Cas no 1807063-16-6 (6-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-4-methanol)

• Product Name: 6-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-4-methanol
• CAS No: 1807063-16-6
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• CID: 4884147
• Update Time: 2025-06-08

6-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-4-methanol

• Inchi： 1S/C8H9F3N2O/c9-6-4(3-14)1-5(2-12)13-7(6)8(10)11/h1,8,14H,2-3,12H2
• InChI Key： HVWHKTDPFJKHPJ-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)N=C(CN)C=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: -0.4
• Topological Polar Surface Area: 59.1

Additional information on 6-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-4-methanol

Research Brief on 6-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-4-methanol (CAS: 1807063-16-6)

6-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-4-methanol (CAS: 1807063-16-6) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoromethyl and aminomethyl functional groups, has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators targeting various diseases, including cancer and neurological disorders.

The structural features of 6-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-4-methanol make it a versatile scaffold for medicinal chemistry. The presence of fluorine atoms enhances the compound's metabolic stability and bioavailability, while the aminomethyl group provides a handle for further derivatization. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of selective kinase inhibitors, highlighting its role in optimizing drug candidates for improved potency and selectivity.

Recent advancements in synthetic methodologies have also facilitated the efficient production of 6-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-4-methanol. A team at the University of California, San Francisco, reported a novel catalytic approach that significantly reduces the number of synthetic steps while maintaining high yield and purity. This breakthrough has important implications for scaling up production and reducing costs in preclinical and clinical development.

In addition to its synthetic utility, 6-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-4-methanol has been investigated for its direct biological activity. Preliminary in vitro studies suggest that the compound exhibits moderate inhibitory effects on certain inflammatory pathways, making it a potential candidate for further optimization in anti-inflammatory drug development. However, more extensive pharmacological profiling is required to fully elucidate its mechanisms of action and therapeutic potential.

The safety profile of 6-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-4-methanol has been assessed in early-stage toxicity studies. Results indicate that the compound is well-tolerated in cellular assays, with no significant cytotoxicity observed at therapeutic concentrations. These findings support its continued exploration as a building block for drug development, though further in vivo studies are necessary to confirm its safety and efficacy in animal models.

Looking ahead, researchers anticipate that 6-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-4-methanol will play an increasingly important role in fragment-based drug discovery. Its unique combination of fluorine atoms and functional groups makes it an attractive starting point for the design of novel therapeutics with improved pharmacokinetic properties. Several pharmaceutical companies have already included this compound in their screening libraries, signaling growing industry interest in its applications.

In conclusion, 6-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-4-methanol (CAS: 1807063-16-6) represents a valuable chemical entity with diverse applications in medicinal chemistry and drug discovery. Recent research has highlighted its potential as both a synthetic intermediate and a bioactive scaffold, warranting further investigation into its therapeutic possibilities. As synthetic methods continue to improve and biological studies progress, this compound is poised to contribute significantly to the development of next-generation pharmaceuticals.